1-(1,3-benzodioxol-5-ylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine

• IUPAC Name: 1,3-benzodioxol-5-yl-[4-(2-chloro-6-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H16ClN3O5/c19-13-2-1-3-14(22(24)25)17(13)20-6-8-21(9-7-20)18(23)12-4-5-15-16(10-12)27-11-26-15/h1-5,10H,6-9,11H2
• InChI Key: ANLUMXPFTQZUQP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=CC=C2Cl)[N+](=O)[O-])C(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H16ClN3O5
• Molecular Weight: 389.8 g/mol

Description

1-(1,3-benzodioxol-5-ylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine, also known as BNPP, is a chemical compound that has been widely used in scientific research due to its unique properties. BNPP is a piperazine derivative and is a potent inhibitor of the 5-HT1A receptor.

Mechanism of Action

1-(1,3-benzodioxol-5-ylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine acts as a competitive antagonist of the 5-HT1A receptor. It binds to the receptor and prevents the binding of serotonin, which is the natural ligand of the receptor. This results in the inhibition of the downstream signaling pathways that are activated by the receptor.
Biochemical and Physiological Effects:
The inhibition of the 5-HT1A receptor by 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine has been shown to have various biochemical and physiological effects. 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine has been shown to reduce anxiety-like behavior in animal models and to have antidepressant-like effects. It has also been shown to modulate the release of various neurotransmitters such as dopamine, noradrenaline, and acetylcholine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine in lab experiments is its high potency and selectivity for the 5-HT1A receptor. This allows for precise and specific targeting of the receptor in various experimental setups. However, one of the limitations of 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine is its poor solubility in aqueous solutions, which can limit its use in certain experimental setups.

Future Directions

There are several future directions for the use of 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine in scientific research. One area of interest is the role of the 5-HT1A receptor in the regulation of circadian rhythms and sleep. 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine has been shown to modulate the activity of the suprachiasmatic nucleus, which is the master regulator of circadian rhythms. Another area of interest is the use of 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine in the treatment of various psychiatric and neurological disorders such as depression, anxiety, and schizophrenia.
Conclusion:
In conclusion, 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine is a potent and selective inhibitor of the 5-HT1A receptor that has been extensively used in scientific research. Its unique properties make it a valuable tool for the investigation of the role of the 5-HT1A receptor in various physiological and pathological conditions. Future research on 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine is likely to shed light on the role of the 5-HT1A receptor in the regulation of circadian rhythms and sleep and to lead to the development of novel treatments for psychiatric and neurological disorders.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine has been extensively used in scientific research as a tool to study the 5-HT1A receptor. The 5-HT1A receptor is a subtype of the serotonin receptor and is involved in the regulation of mood, anxiety, and stress. 1-(1,3-benzodioxol-5-ylcarbonyl)-4-(2-chloro-6-nitrophenyl)piperazine has been used to study the binding properties of the 5-HT1A receptor and to investigate the role of the receptor in various physiological and pathological conditions.